Cas no 1797856-33-7 (3-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridazine)

• Product Name: 3-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridazine
• CAS No: 1797856-33-7
• MF: C₁₇H₁₇Cl₂N₃O₂
• MW: 366.241781949997
• CID: 5373228
• Update Time: 2025-10-22

3-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• (2,5-Dichlorophenyl)[4-[(6-methyl-3-pyridazinyl)oxy]-1-piperidinyl]methanone
• 3-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridazine

• Inchi： 1S/C17H17Cl2N3O2/c1-11-2-5-16(21-20-11)24-13-6-8-22(9-7-13)17(23)14-10-12(18)3-4-15(14)19/h2-5,10,13H,6-9H2,1H3
• InChI Key： UQFOELYJUGMGOP-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC=C1Cl)(N1CCC(OC2=NN=C(C)C=C2)CC1)=O

Experimental Properties

• Density: 1.353±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 588.4±50.0 °C(Predicted)
• pka: 3.29±0.10(Predicted)

Additional information on 3-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridazine

Comprehensive Overview of 3-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridazine (CAS No. 1797856-33-7)

3-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridazine (CAS No. 1797856-33-7) is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperidine core linked to a pyridazine moiety via an ether bond, positions it as a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with current trends in targeted therapy development.

The compound's 2,5-dichlorobenzoyl group contributes to its lipophilicity, a property highly sought after in modern drug design to improve membrane permeability. Recent studies in bioisostere replacement strategies highlight the value of such hybrid structures, making 1797856-33-7 relevant to discussions about molecular hybridization techniques. Its 6-methylpyridazine component is particularly noteworthy, as this heterocycle appears in several FDA-approved drugs, sparking interest in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 3-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridazine presents interesting challenges in O-alkylation reactions and amide bond formation, topics frequently searched by organic chemists. The compound's stability under various pH conditions makes it a subject of interest in formulation science, particularly for researchers investigating prodrug development strategies. Analytical chemists are examining its chromatographic behavior using advanced techniques like UHPLC-MS, addressing common queries about characterization of complex molecules.

In the context of green chemistry initiatives, there's growing discussion about sustainable synthesis routes for compounds like 1797856-33-7. Researchers are exploring catalytic methods to install the critical ether linkage, responding to industry demands for atom-economical processes. The compound's cLogP and topological polar surface area (TPSA) values make it a frequent subject in computational chemistry forums, where scientists debate molecular property prediction algorithms.

The piperidin-4-yloxy linker in 3-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridazine has drawn comparisons to successful histamine H3 receptor antagonists, making it relevant to neuroscience research. Its potential as a scaffold for fragment-based drug discovery is being evaluated, coinciding with increased interest in three-dimensional fragment libraries. The compound's crystal structure and polymorphism characteristics are also under investigation, addressing common formulation challenges discussed in preformulation studies.

Recent patent analyses reveal growing intellectual property activity around dichlorobenzoyl-containing compounds, with 1797856-33-7 appearing in several applications related to metabolic disease targets. This aligns with current pharmaceutical industry focus on type 2 diabetes and NAFLD therapeutics. The compound's selectivity profile against related enzymes is being carefully mapped, responding to the field's emphasis on target engagement specificity.

From a safety assessment perspective, preliminary in vitro ADME data for 3-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridazine show interesting CYP450 inhibition patterns, making it a case study in drug-drug interaction prediction. Its plasma protein binding characteristics are being compared to marketed drugs, addressing frequent queries about pharmacokinetic optimization. The compound's metabolic stability in liver microsomes is another active research area, particularly regarding glucuronidation pathways.

In material science applications, the photophysical properties of 1797856-33-7 are being explored for potential use in organic electronic materials. The compound's charge transport characteristics and thin-film formation behavior are under evaluation, coinciding with industry interest in solution-processable semiconductors. Researchers are also examining its potential as a ligand in catalytic systems, particularly for cross-coupling reactions that are central to modern synthetic methodologies.

The scientific community continues to investigate 3-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridazine through multiple lenses. Its appearance in high-throughput screening libraries has generated valuable hit-to-lead data, while computational studies explore its conformational flexibility and molecular docking potential. As research progresses, this compound serves as an excellent example of how structural complexity can be harnessed for diverse scientific applications across chemistry and biology disciplines.